Cas no 899975-95-2 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide)

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide is a specialized organic compound featuring a benzamide core substituted with a 1,1-dioxo-1lambda6,2-thiazinan-2-yl phenyl group and a methyl-nitro moiety. Its unique structure confers potential applications in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the sulfonamide-like thiazinan ring enhances solubility and metabolic stability, while the nitro and methyl groups offer opportunities for further functionalization. This compound is of interest in drug discovery for its balanced physicochemical properties and potential as a scaffold for developing enzyme inhibitors or receptor modulators. Its synthetic versatility makes it valuable for research in pharmaceutical development.
N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide structure
899975-95-2 structure
Product Name:N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide
CAS No:899975-95-2
MF:C18H19N3O5S
MW:389.425563097
CID:5500905
Update Time:2025-10-21

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-methyl-3-nitrobenzamide
    • N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide
    • Inchi: 1S/C18H19N3O5S/c1-13-16(5-4-6-17(13)21(23)24)18(22)19-14-7-9-15(10-8-14)20-11-2-3-12-27(20,25)26/h4-10H,2-3,11-12H2,1H3,(H,19,22)
    • InChI Key: ZJWKFPFHXUCPLP-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1C

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide Pricemore >>

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N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide Related Literature

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide

Research Brief on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide (CAS: 899975-95-2)

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide (CAS: 899975-95-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide and nitrobenzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and structural optimization of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and interaction with target proteins. Preliminary results indicate that the compound exhibits high selectivity for certain enzyme targets, making it a candidate for further development in drug discovery programs. The presence of the nitro group and the sulfonamide functionality has been linked to its ability to modulate oxidative stress pathways, suggesting potential applications in neurodegenerative and inflammatory diseases.

In vitro and in vivo studies have provided insights into the pharmacokinetic and pharmacodynamic profiles of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide. The compound demonstrates favorable bioavailability and metabolic stability, with minimal off-target effects observed in preclinical models. Notably, its ability to cross the blood-brain barrier has sparked interest in its use for central nervous system (CNS) disorders. Researchers are currently investigating its efficacy in animal models of Alzheimer's disease and multiple sclerosis, with preliminary data indicating neuroprotective effects.

The mechanistic studies of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide have revealed its role as a modulator of key signaling pathways, including the NF-κB and Nrf2 pathways. These findings underscore its potential as a multi-target therapeutic agent, capable of addressing complex disease mechanisms. Additionally, its structural features have inspired the design of derivatives with enhanced potency and reduced toxicity, paving the way for next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide. Further studies are needed to optimize its formulation, assess long-term safety, and validate its therapeutic efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its development and bring it closer to clinical application.

In conclusion, N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique chemical structure and multifaceted biological activity position it as a valuable tool for understanding disease mechanisms and developing innovative therapies. Continued research and investment in this compound are warranted to unlock its full potential and address unmet medical needs.

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